(Z)-3-(3-(2,5-dimethylphenyl)-1-phenyl-1H-pyrazol-4-yl)-2-(4-oxo-3,4-dihydroquinazolin-2-yl)acrylonitrile
Overview
Description
(Z)-3-(3-(2,5-dimethylphenyl)-1-phenyl-1H-pyrazol-4-yl)-2-(4-oxo-3,4-dihydroquinazolin-2-yl)acrylonitrile is a useful research compound. Its molecular formula is C28H21N5O and its molecular weight is 443.51. The purity is usually 95%.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (Z)-3-(3-(2,5-dimethylphenyl)-1-phenyl-1H-pyrazol-4-yl)-2-(4-oxo-3,4-dihydroquinazolin-2-yl)acrylonitrile involves the condensation of 2-(4-oxo-3,4-dihydroquinazolin-2-yl)acetonitrile with (Z)-3-(3-(2,5-dimethylphenyl)-1-phenyl-1H-pyrazol-4-yl)acetaldehyde in the presence of a base, followed by dehydration to form the final product.", "Starting Materials": [ "2-(4-oxo-3,4-dihydroquinazolin-2-yl)acetonitrile", "(Z)-3-(3-(2,5-dimethylphenyl)-1-phenyl-1H-pyrazol-4-yl)acetaldehyde", "Base (e.g. sodium hydroxide, potassium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 2-(4-oxo-3,4-dihydroquinazolin-2-yl)acetonitrile and base in a suitable solvent (e.g. ethanol, methanol) and stir at room temperature for 30 minutes.", "Step 2: Add (Z)-3-(3-(2,5-dimethylphenyl)-1-phenyl-1H-pyrazol-4-yl)acetaldehyde to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: Quench the reaction with water and extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Step 4: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.", "Step 5: Purify the crude product by column chromatography using a suitable eluent (e.g. hexane/ethyl acetate) to obtain the final product, (Z)-3-(3-(2,5-dimethylphenyl)-1-phenyl-1H-pyrazol-4-yl)-2-(4-oxo-3,4-dihydroquinazolin-2-yl)acrylonitrile." ] } | |
CAS RN |
956732-56-2 |
Product Name |
(Z)-3-(3-(2,5-dimethylphenyl)-1-phenyl-1H-pyrazol-4-yl)-2-(4-oxo-3,4-dihydroquinazolin-2-yl)acrylonitrile |
Molecular Formula |
C28H21N5O |
Molecular Weight |
443.51 |
IUPAC Name |
(Z)-3-[3-(2,5-dimethylphenyl)-1-phenylpyrazol-4-yl]-2-(4-oxo-3H-quinazolin-2-yl)prop-2-enenitrile |
InChI |
InChI=1S/C28H21N5O/c1-18-12-13-19(2)24(14-18)26-21(17-33(32-26)22-8-4-3-5-9-22)15-20(16-29)27-30-25-11-7-6-10-23(25)28(34)31-27/h3-15,17H,1-2H3,(H,30,31,34)/b20-15- |
InChI Key |
IHZPQFKXRFONKC-HKWRFOASSA-N |
SMILES |
CC1=CC(=C(C=C1)C)C2=NN(C=C2C=C(C#N)C3=NC4=CC=CC=C4C(=O)N3)C5=CC=CC=C5 |
solubility |
not available |
Origin of Product |
United States |
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